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2-Acetylbenzaldehyde structure elucidation

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2-Acetylbenzaldehyde

CAS No.: 24257-93-0

Cat. No.: S567194

Chemical Identity and Basic Properties

The table below summarizes the fundamental identifying information and measured physical properties for

2-Acetylbenzaldehyde.

Property Type Information

Systematic Name 2-Acetylbenzaldehyde [1]
CAS Registry 24257-93-0 [2] [3]
Number

Molecular Formula CoHsO2 [1] [2] [3]
Average Mass 148.16 g/mol [1] [2] [3]

Monoisotopic Mass 148.052429 Da [1]

Other Names ortho-Acetylbenzaldehyde; 2-Formylacetophenone; Benzaldehyde, o-acetyl-
[21[3]

Melting Point 39-43 °C (lit.) [2] [3]

Boiling Point 268.8 £ 23.0 °C (Predicted) [2] [3]
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Property Type Information

Density 1.117 £ 0.06 g/cm?3 (Predicted) [2] [3]
Flash Point >230 °F [2] [3]

Form Crystalline solid [2] [3]

Color White/Off-white [2] [3]

Synthesis Information

One general synthetic procedure was located, which uses 2-ethynylbenzaldehyde as a starting material [2]

[3]. The workflow for this synthesis can be summarized as follows:
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AgBATrF Catalyst Ethyl Acetate (10 pL)
(0.1 mmol) Deionized Water (3 mL)

Reaction Setup

80 °C Oil Bath
Stirring for 12-24 hours

Reaction Workup

Extract with Ethyl Acetate (3 mL)
Separate Organic Phase

Purification

Silica Gel Column Chromatography
(Hexane/Ethyl Acetant solvent)

Analysis & Characterization

(GC-MS Analysis) GH NMR and ESI-MS)
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Synthesis workflow for 2-Acetylbenzaldehyde from 2-ethynylbenzaldehyde [2] [3].

Analytical Characterization

After synthesis, the product was characterized using standard analytical techniques, which form the core of

structure elucidation [2] [3]. The general workflow for this process is as follows:

Structural Characterization

GH NMR Spectroscop;) (ESI-MS Spectrometr;)

(Spectral Data AcquisitiorD

Structure Elucidation & Verification

Click to download full resolution via product page

*Standard analytical workflow for structural characterization of synthesized compound [2] [3]._

Application Context and Further Research
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While specific data was limited, one scientific study explored structurally related benzaldehyde derivatives
(thiosemicarbazones) for their ability to differentially tune secondary metabolism in the mycotoxigenic
fungus Aspergillus flavus [4]. This indicates the relevance of the benzaldehyde scaffold in antimicrobial and

anti-toxigenic agent research.

To further your work, I suggest:

e Consulting Specialized Databases: Deeper structural data, such as full NMR and IR spectra, might
be found in commercial chemical databases or specialized spectral libraries not indexed in this
search.

¢ Reviewing Broader Literature: Investigating the chemistry of ortho-substituted benzaldehyde
derivatives may yield general elucidation principles applicable to 2-Acetylbenzaldehyde.

e Experimental Verification: The provided synthesis protocol offers a starting point for producing the
compound in your own lab, after which you can perform a full suite of analytical characterizations.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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